Cas no 79390-67-3 (Butane, 1,3-dibromo-)
Butane, 1,3-dibromo- structure
Product Name:Butane, 1,3-dibromo-
CAS No:79390-67-3
MF:C4H8Br2
MW:215.914319992065
CID:984670
Update Time:2024-03-05
Butane, 1,3-dibromo- Chemical and Physical Properties
Names and Identifiers
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- Butane, 1,3-dibromo-
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- Inchi: 1S/C4H8Br2/c1-4(6)2-3-5/h4H,2-3H2,1H3
- InChI Key: XZNGUVQDFJHPLU-UHFFFAOYSA-N
- SMILES: C(Br)CC(Br)C
Computed Properties
- Exact Mass: 215.897229
- Monoisotopic Mass: 213.899275
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 28.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Butane, 1,3-dibromo- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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